Cas no 918540-60-0 (3-Octanone, 2-(4-nitrophenyl)-)

3-Octanone, 2-(4-nitrophenyl)- structure
918540-60-0 structure
Product Name:3-Octanone, 2-(4-nitrophenyl)-
CAS No:918540-60-0
MF:C14H19NO3
MW:249.305564165115
CID:773243
PubChem ID:58592375
Update Time:2025-04-19

3-Octanone, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Octanone, 2-(4-nitrophenyl)-
    • 2-(4-nitrophenyl)octan-3-one
    • DTXSID80729444
    • 918540-60-0
    • Inchi: 1S/C14H19NO3/c1-3-4-5-6-14(16)11(2)12-7-9-13(10-8-12)15(17)18/h7-11H,3-6H2,1-2H3
    • InChI Key: HPAQRELQWMUJBS-UHFFFAOYSA-N
    • SMILES: O=C(CCCCC)C(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.13649347g/mol
  • Monoisotopic Mass: 249.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 62.9Ų
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